(R,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-one
Overview
Description
Calcipotriol Intermediate 9 is an intermediate of calcipotriol synthesis. Calcipotriol is a vitamin D3 analogue used for psoriasis treatment.
Scientific Research Applications
Synthesis and Applications in Vitamin D Analogs
- A study by Hanazawa et al. (2003) presents a new method for synthesizing 1α,25-dihydroxyvitamin D3 and its analogs. This involves the preparation of the A-ring part using (R,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-one and its coupling with the C,D-ring part. The method shows significant efficiency and yield in synthesizing various vitamin D analogs.
Synthesis in Carbapenem Intermediate
- Research by Oda and Yoshida (1997) demonstrated the synthesis of S-2-(Dialkylaminocarbonyl)phenyl-2-[(3S, 4S)-3-[(1R)-1-(tert-butyldimethylsilyloxy)ethyl]-2-oxo-4-azetidinyl]thiopropionate, an intermediate for 1β-methylcarbapenems synthesis, including 1β-methylthienamycin. The compound is synthesized using E-1-(tert-butyldimethylsilyloxy)-1-[2-(dialkylaminocarbonyl)phenylthio]-1-propene in a stereoselective manner.
Claisen Rearrangements Studies
- A study by Tadano et al. (1990) focuses on the Claisen rearrangements of E and Z isomers of (2R,4S,5R)-5-hydroxy-4-(3-hydroxy-1-propenyl)-2-methyl-1,3-dioxane and their 5-O-tert-butyldimethylsilyl derivatives. This provides insight into the behavior and properties of such complex organic compounds in organic synthesis.
Pauson-Khand Reaction and Bicyclo[4.3.0]nonenone Synthesis
- Mukai et al. (1998) explored the Pauson-Khand reaction of (3S,4S)-3,4-bis(tert-butyldimethylsilyloxy)-7-octen-1-yne derivatives. Their research led to the stereoselective construction of optically active bicyclo[4.3.0]non-1(9)-en-8-one derivatives, showcasing the utility of complex organic molecules in advanced organic synthesis (Mukai et al., 1998).
Properties
IUPAC Name |
(E,4R)-4-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H66O3Si2/c1-27(16-23-35(40)30-18-19-30)33-21-22-34-29(15-14-24-39(33,34)9)17-20-31-25-32(41-43(10,11)37(3,4)5)26-36(28(31)2)42-44(12,13)38(6,7)8/h16-17,20,23,27,30,32-34,36H,2,14-15,18-19,21-22,24-26H2,1,3-13H3/b23-16+,29-17+,31-20+/t27-,32-,33-,34+,36+,39-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOEFJWPTKXCMDU-QFTPLESQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C=CC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](/C=C/C(=O)C1CC1)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C\4/C[C@H](C[C@@H](C4=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H66O3Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
639.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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